Cas no 6052-61-5 (1-(1,3-benzodioxol-5-yl)but-3-en-1-ol)

1-(1,3-Benzodioxol-5-yl)but-3-en-1-ol is a synthetic organic compound featuring a benzodioxole moiety linked to a butenol group. This structure imparts versatility in organic synthesis, particularly as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the benzodioxole ring and the hydroxyl-functionalized alkene offers multiple reactive sites for further functionalization, enabling applications in cross-coupling reactions, cyclizations, and derivatizations. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for research and industrial processes requiring precise control over stereochemistry and regioselectivity. The compound is typically handled under inert conditions due to its sensitivity to oxidation and polymerization. Suitable for laboratory-scale synthesis and scalable production.

1-(1,3-benzodioxol-5-yl)but-3-en-1-ol structure

6052-61-5 structure

Product Name:1-(1,3-benzodioxol-5-yl)but-3-en-1-ol

CAS No:6052-61-5

MF:C₁₁H₁₂O₃

MW:192.211183547974

MDL:MFCD16293357

CID:1620975

PubChem ID:221899

Update Time:2025-10-12

1-(1,3-benzodioxol-5-yl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-benzodioxol-5-yl)but-3-en-1-ol
- CTK5B1641
- NSC7010
- AC1L5AZR
- 1-benzo[1,3]dioxol-5-yl-but-3-en-1-ol
- AR-1A9758
- (+/-)-1-(3',4'-methylenedioxyphenyl)but-3-en-1-ol
- 1-(benzo[d][1,3]dioxol-5-yl)but-3-en-1-ol
- 1-benzo[1,3]dioxol-5-ylbut-3-en-1-ol
- 1-(3,4-methylenedioxyphenyl)but-3-en-1-ol
- KST-1B7149
- 1-(3,4-methylendioxyphenyl)-3-buten-1-ol
- AG-J-14588
- AC1Q6ZWH
- 1-(3,4-methylenedioxyphenyl)-3-buten-1-ol
- CTK5B1641; NSC7010; AC1L5AZR; 1-benzo[1,3]dioxol-5-yl-but-3-en-1-ol; AR-1A9758; (+/-)-1-(3',4'-methylenedioxyphenyl)but-3-en-1-ol; 1-(benzo[d][1,3]dioxol-5-yl)but-3-en-1-ol; 1-benzo[1,3]dioxol-5-ylbut-3-en-1-ol; 1-(3,4-methylenedioxyphenyl)but-3-en-1-ol; KST-1B7149; 1-(3,4-methylendioxyphenyl)-3-buten-1-ol; AG-J-14588; AC1Q6ZWH; 1-(3,4-methylenedioxyphenyl)-3-buten-1-ol;
- AKOS017516038
- 4-[3,4-(Methylenedioxy)phenyl]-1-buten-4-ol
- 6052-61-5
- DTXSID10278319
- 1-(2H-1,3-BENZODIOXOL-5-YL)BUT-3-EN-1-OL
- NSC-7010
- MDL： MFCD16293357
- Inchi： 1S/C11H12O3/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10/h2,4-6,9,12H,1,3,7H2
- InChI Key： QFBKADULYGBKQY-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)C(CC=C)O

Computed Properties

Exact Mass: 192.07866
Monoisotopic Mass: 192.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Density: 1.202
Boiling Point: 314.7°C at 760 mmHg
Flash Point: 144.1°C
Refractive Index: 1.57
PSA: 38.69
LogP: 2.02480

1-(1,3-benzodioxol-5-yl)but-3-en-1-ol Pricemore >>

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abcr	AB426843-1 g	4-[3,4-(Methylenedioxy)phenyl]-1-buten-4-ol	6052-61-5		1g	€594.40	2023-04-23
abcr	AB426843-5 g	4-[3,4-(Methylenedioxy)phenyl]-1-buten-4-ol	6052-61-5		5g	€1373.40	2023-04-23
abcr	AB426843-1g	4-[3,4-(Methylenedioxy)phenyl]-1-buten-4-ol; .	6052-61-5		1g	€1555.10	2025-04-17
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